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An In-Depth Technical Guide to the Basic Chemical Reactivity of Lanthanum Oxide

Introduction

Lanthanum (III) oxide (La₂O₃), also known as lanthana, is a rare earth oxide that holds a

significant position in various scientific and industrial fields.[1] As the most basic of the

lanthanoid oxides, its chemical behavior is of considerable interest.[2] This guide provides a

comprehensive overview of the fundamental chemical reactivity of lanthanum oxide, tailored

for researchers, scientists, and drug development professionals. Its applications are diverse,

ranging from high-performance optical lenses and advanced ceramics to its crucial role as a

catalyst in petroleum refining, environmental remediation, and fine chemical synthesis.[3][4][5]

[6][7] Understanding its core reactivity is essential for harnessing its full potential in these and

emerging applications.

Core Chemical and Physical Properties
Lanthanum oxide is a white, odorless, hygroscopic solid.[1] It is a p-type semiconductor with a

wide band gap of approximately 4.3-5.8 eV.[1][6] La₂O₃ is thermally stable with a very high

melting point, making it suitable for refractory applications.[7] While it is insoluble in water, it

readily dissolves in dilute acidic solutions.[6][7][8][9][10] At ambient temperatures, it typically

possesses a hexagonal crystal structure, which transitions to a cubic structure at high

temperatures.[1] This structural characteristic, combined with its strong basicity, governs much

of its chemical behavior.

Table 1: Physical and Chemical Properties of Lanthanum Oxide

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 7 Tech Support

https://www.benchchem.com/product/b073253?utm_src=pdf-interest
https://www.benchchem.com/product/b073253?utm_src=pdf-body
https://en.wikipedia.org/wiki/Lanthanum_oxide
https://askfilo.com/user-question-answers-smart-solutions/the-most-basic-oxide-of-lanthanoid-3331343138363338
https://www.benchchem.com/product/b073253?utm_src=pdf-body
https://www.stanfordmaterials.com/blog/applications-of-lanthanum-oxide-powder-in-catalysis.html
https://www.nbinno.com/article/optical-glass/role-lanthanum-oxide-catalysis-advanced-ceramics-ln
https://www.sinoraremineral.com/blogs/applications-of-lanthanum-oxide-from-electronics-to-catalysts
https://www.jetir.org/papers/JETIR1901F21.pdf
https://www.nanotrun.com/blog/exploring-lanthanum-oxide-properties-applications-and-emerging-trends_b1431.html
https://www.benchchem.com/product/b073253?utm_src=pdf-body
https://en.wikipedia.org/wiki/Lanthanum_oxide
https://en.wikipedia.org/wiki/Lanthanum_oxide
https://www.jetir.org/papers/JETIR1901F21.pdf
https://www.nanotrun.com/blog/exploring-lanthanum-oxide-properties-applications-and-emerging-trends_b1431.html
https://www.jetir.org/papers/JETIR1901F21.pdf
https://www.nanotrun.com/blog/exploring-lanthanum-oxide-properties-applications-and-emerging-trends_b1431.html
https://www.oasismaterialstech.com/product-detail/lanthanum-oxide-la2o3/
https://www.edgetechree.com/rare-earth-oxides/lanthanum-oxide/
https://www.attelements.com/lanthanum-order/lanthanum-oxide-la2o3.html
https://en.wikipedia.org/wiki/Lanthanum_oxide
https://www.benchchem.com/product/b073253?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b073253?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value References

Chemical Formula La₂O₃ [1]

Molar Mass 325.81 g/mol [1]

Appearance White, hygroscopic powder [1]

Density 6.51 g/cm³ [1]

Melting Point 2,315 °C [1]

Boiling Point 4,200 °C [1]

Solubility in Water Insoluble (reacts slowly) [1][6]

Solubility in Acid Soluble in dilute acids [6][8][9]

Crystal Structure
Hexagonal (low temp.), Cubic

(high temp.)
[1]

Band Gap ~4.3 - 5.8 eV [1][6]

Fundamental Chemical Reactivity
As a basic anhydride, the reactivity of lanthanum oxide is dominated by its interactions with

acidic compounds and atmospheric gases like water vapor and carbon dioxide.[8][9][10]

Reaction with Water
Although classified as insoluble, lanthanum oxide is hygroscopic and reacts with moisture

from the atmosphere over time, or more readily with liquid water, to form lanthanum hydroxide

(La(OH)₃).[1][11][12] This hydration process can occur throughout the bulk of the material, not

just on the surface.[13]

Reaction: La₂O₃(s) + 3H₂O(l) → 2La(OH)₃(s)

This reaction is an expression of its basic character and is a critical consideration for the

storage and handling of the oxide, as the resulting hydroxide may have different properties.

Reaction with Acids
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Consistent with its strong basicity, lanthanum oxide reacts readily with dilute acids to form the

corresponding lanthanum(III) salt and water.[6][7][8][9] This is a classic acid-base neutralization

reaction.

General Reaction: La₂O₃(s) + 6H⁺(aq) → 2La³⁺(aq) + 3H₂O(l)

Example with Nitric Acid: La₂O₃(s) + 6HNO₃(aq) → 2La(NO₃)₃(aq) + 3H₂O(l)[14]

Reaction with Carbon Dioxide
Lanthanum oxide readily absorbs atmospheric carbon dioxide, leading to the formation of

lanthanum carbonate or, more commonly, lanthanum oxycarbonate (La₂O₂CO₃).[13][15][16]

This reactivity is significant, as the formation of surface carbonates can influence its catalytic

activity and surface chemistry.[16][17]

Reactions: La₂O₃(s) + CO₂(g) → La₂O₂CO₃(s) La₂O₂CO₃(s) + 2CO₂(g) → La₂(CO₃)₃(s)

The propensity for this reaction means that samples of La₂O₃ exposed to air are often a

mixture of oxide, hydroxide, and carbonate species.[13][18]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b073253#basic-chemical-reactivity-of-lanthanum-
oxide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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